2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone

• IUPAC Name: 2-benzylsulfanyl-3-ethyl-6,7-dimethoxyquinazolin-4-one
• InChI: InChI=1S/C19H20N2O3S/c1-4-21-18(22)14-10-16(23-2)17(24-3)11-15(14)20-19(21)25-12-13-8-6-5-7-9-13/h5-11H,4,12H2,1-3H3
• InChI Key: XKBYMXVGBRIOKW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC(=C(C=C2N=C1SCC3=CC=CC=C3)OC)OC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone is a synthetic compound that belongs to the class of quinazolinone derivatives. It has been studied extensively for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific research studies, making it a subject of great interest for researchers.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone is not fully understood. However, it has been proposed that this compound exerts its anticancer activity by inducing apoptosis, a process of programmed cell death. It has also been suggested that this compound inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication, which may contribute to its anticancer activity. In the case of Alzheimer's disease, it has been found that this compound inhibits the activity of acetylcholinesterase, thereby increasing the levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and physiological effects:
2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone has been found to exhibit significant biochemical and physiological effects. In addition to its anticancer and Alzheimer's disease treatment potential, this compound has also been found to exhibit anti-inflammatory and antioxidant activities. It has been suggested that these properties may contribute to its potential therapeutic applications in various other diseases, including cardiovascular diseases and diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone in lab experiments is its ability to exhibit significant anticancer activity against a range of cancer cell lines. This makes it a promising candidate for further studies in the field of cancer research. However, one of the limitations of using this compound is its complex synthesis process, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions that can be explored in the research of 2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone. One potential direction is to investigate its potential therapeutic applications in other diseases, such as cardiovascular diseases and diabetes, based on its anti-inflammatory and antioxidant activities. Another potential direction is to explore its mechanism of action in more detail, in order to gain a better understanding of how it exerts its anticancer and Alzheimer's disease treatment potential. Additionally, further studies can be conducted to optimize its synthesis process, in order to increase its availability for use in lab experiments.

Scientific Research Applications

2-(benzylthio)-3-ethyl-6,7-dimethoxy-4(3H)-quinazolinone has been studied for its potential applications in various scientific research studies. It has been found to exhibit significant anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. This compound has also shown promising results in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is essential for memory and learning.